Cas no 63010-71-9 (8-fluoroquinolin-4-ol)

• Product Name: 8-fluoroquinolin-4-ol
• CAS No: 63010-71-9
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD00272395
• CID: 57961
• PubChem ID: 2737334
• Update Time: 2025-05-19

8-fluoroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroquinolin-4-ol
• 8-Fluoro-4-hydroxyquinoline
• 8-Fluoroquinolin-4(1H)-one
• 4-hydroxy-8-fluoroquinoline
• 4-Quinolinol, 8-fluoro-
• 8-fluoro-1H-quinolin-4-one
• 8-fluoro-4-quinolinol
• 8-fluoro-quinolin-4-ol
• HTELWJVKZKSAQI-UHFFFAOYSA-N
• PubChem5899
• 8-Fluoro-4-hydroxy quinoline
• 8-Fluoroquinolin-4(1H);-one
• 8-fluoranyl-1H-quinolin-4-one
• 8-Fluoro-4-hydro
• CCG-321466
• AKOS002336179
• A834145
• CS-W002594
• FT-0621537
• 8-Fluoro-4-hydroxyquinoline, 97%
• FT-0692987
• O11675
• FS-1085
• MFCD00272395
• Z431511908
• F2156-0044
• SCHEMBL15252375
• AKOS009157700
• 934000-16-5
• 63010-71-9
• BB 0221884
• EN300-160125
• SB67461
• DTXSID50978907
• SCHEMBL1258962
• SB67843
• J-650053
• DS-1528
• SY003656
• DB-079554
• 8-FLUORO-4(1H)-QUINOLINONE
• STK787837
• DB-054373
• 8-fluoroquinolin-4-ol

• MDL： MFCD00272395
• Inchi： 1S/C9H6FNO/c10-7-3-1-2-6-8(12)4-5-11-9(6)7/h1-5H,(H,11,12)
• InChI Key： HTELWJVKZKSAQI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=CNC=21)=O

Computed Properties

• Exact Mass: 163.04300
• Monoisotopic Mass: 163.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7

Experimental Properties

• Color/Form: Beige powder.
• Density: 1.291
• Melting Point: 278-282 °C
• Boiling Point: 316.6±22.0°C at 760 mmHg
• Flash Point: 110.4℃
• Refractive Index: 1.571
• PSA: 33.12000
• LogP: 2.07950
• Solubility: Not determined

8-fluoroquinolin-4-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-fluoroquinolin-4-ol

Comprehensive Overview of 8-Fluoroquinolin-4-ol (CAS No. 63010-71-9): Properties, Applications, and Research Insights

8-Fluoroquinolin-4-ol (CAS No. 63010-71-9) is a fluorinated derivative of quinoline, a heterocyclic aromatic compound with significant relevance in pharmaceutical and material science research. The introduction of a fluorine atom at the 8-position and a hydroxyl group at the 4-position enhances its reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. This compound is often searched under keywords like "8-fluoroquinolin-4-ol synthesis", "CAS 63010-71-9 applications", and "fluorinated quinoline derivatives", reflecting its growing importance in modern research.

Recent studies highlight the role of 8-fluoroquinolin-4-ol in developing novel antimicrobial agents and fluorescence probes. Its unique structure allows for selective interactions with biological targets, a topic frequently explored in academic forums and patent literature. Researchers are particularly interested in its potential as a building block for drug discovery, especially in addressing antibiotic resistance—a global health concern. Searches such as "fluoroquinolones SAR" (Structure-Activity Relationship) and "quinoline-based therapeutics" often intersect with discussions about this compound.

From a chemical perspective, 8-fluoroquinolin-4-ol exhibits notable stability under physiological conditions, which is critical for its applications in medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. The compound’s solubility profile—moderate in polar solvents like ethanol but limited in water—makes it suitable for controlled reaction environments. These properties are frequently queried in technical discussions, including "CAS 63010-71-9 solubility data" and "8-fluoroquinolin-4-ol spectroscopic analysis".

In material science, 8-fluoroquinolin-4-ol serves as a precursor for designing organic electronic materials. Its conjugated π-system and electron-withdrawing fluorine atom contribute to tunable luminescence properties, aligning with trends in OLED development and sensor technologies. Online searches for "fluorinated quinolines in optoelectronics" or "CAS 63010-71-9 material applications" underscore this niche but expanding interest.

Environmental and safety considerations for 8-fluoroquinolin-4-ol are also a focus. While not classified as hazardous under standard regulations, proper handling protocols—such as using PPE and ensuring ventilation—are emphasized in safety data sheets (SDS). Queries like "63010-71-9 safety guidelines" or "fluoroquinolinol storage conditions" reflect user concerns about sustainable lab practices.

In summary, 8-fluoroquinolin-4-ol (CAS No. 63010-71-9) bridges multiple scientific disciplines, from pharmaceuticals to advanced materials. Its versatility and the ongoing exploration of its derivatives ensure its prominence in both academic and industrial settings. As research evolves, so does the demand for specialized information, driving searches for "8-fluoroquinolin-4-ol suppliers", "CAS 63010-71-9 price trends", and "quinoline fluorination methods"—a testament to its dynamic role in science.